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Compound of Interest

Compound Name: MT-802

Cat. No.: B10818691

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: MT-802 is a potent and selective degrader of Bruton's tyrosine kinase (BTK)

based on Proteolysis Targeting Chimera (PROTAC) technology.[1] A PROTAC is a bifunctional

molecule that recruits a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and

subsequent degradation of the target protein by the proteasome.[2] MT-802 is composed of a

ligand that binds to BTK and another ligand that recruits the cereblon (CRBN) E3 ubiquitin

ligase complex.[3][4] This mechanism allows for the effective degradation of both wild-type BTK

and the C481S mutant, which confers resistance to irreversible inhibitors like ibrutinib.[1][4]

Consequently, MT-802 is a valuable tool for studying BTK signaling and has potential

applications in treating B-cell malignancies such as chronic lymphocytic leukemia (CLL).[3][5]

Proper preparation of MT-802 stock solutions is critical for obtaining accurate, reproducible

results in downstream experiments. Dimethyl sulfoxide (DMSO) is the recommended solvent

for MT-802 due to its high solubilizing capacity for organic molecules.[4][6] These application

notes provide a detailed protocol for preparing, storing, and handling MT-802 stock solutions

using DMSO.
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The following table summarizes the key chemical and biological properties of MT-802.

Property Value Citation(s)

Molecular Weight 787.82 g/mol [3][7]

Chemical Formula C₄₁H₄₁N₉O₈ [3][4]

CAS Number 2231744-29-7 [4][7]

Appearance
Solid powder, typically white to

off-white
[4][7]

Solubility in DMSO 100 mg/mL (126.93 mM) [3][5]

DC₅₀ (BTK Degradation)
~1 nM - 14.6 nM (Wild-Type

BTK)
[1][5][7]

DC₅₀ (C481S BTK) 14.9 nM [7]

Storage (Powder) -20°C for up to 3 years [4][7]

Storage (Stock in DMSO)
-80°C for up to 2 years; -20°C

for up to 1 year
[7]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration MT-802
Stock Solution (e.g., 10 mM) in DMSO
This protocol describes the preparation of a concentrated stock solution, which can be

aliquoted and stored for long-term use.

Materials and Equipment:

MT-802 solid powder

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Analytical balance
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Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Sonicator (water bath)

Pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Pre-Handling: Before opening, briefly centrifuge the vial of MT-802 powder to ensure all the

solid is at the bottom.[8]

Weighing: In a chemical fume hood, carefully weigh the desired amount of MT-802 powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 7.88 mg of MT-802
(Molecular Weight = 787.82).

Calculation: Volume (L) x Concentration (mol/L) x MW ( g/mol ) = Mass (g)

0.001 L x 0.01 mol/L x 787.82 g/mol = 0.00788 g = 7.88 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

MT-802 powder. It is crucial to use fresh, moisture-free DMSO, as absorbed water can

reduce solubility and compound stability.[3][9]

Dissolution:

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution in a water bath for 10-30 minutes.[5][10] Gentle

warming up to 37°C can also aid dissolution, but temperatures above 50°C should be

avoided to prevent degradation.[8][10]

Ensure the compound is completely dissolved before proceeding.
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Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, tightly sealed tubes

to avoid repeated freeze-thaw cycles.[7][8]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For long-term storage (months to years), store aliquots at -80°C.[7] For short-term storage

(weeks), -20°C is acceptable.[4]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the high-concentration DMSO stock solution into an

aqueous buffer or cell culture medium.

Best Practices:

Most cell lines can tolerate a final DMSO concentration of up to 0.5%, but it is best practice

to keep it below 0.1% to minimize solvent-induced cellular effects.[9]

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.[9]

To avoid precipitation, it is recommended to first dissolve the inhibitor in 100% DMSO and

then dilute this stock into the aqueous medium, rather than attempting to dissolve the

powder directly in a diluted DMSO solution.[11]

Procedure:

Thaw Stock Solution: Remove one aliquot of the concentrated MT-802 stock solution from

the freezer and thaw it completely at room temperature.

Serial Dilution (Optional but Recommended): To prevent the compound from precipitating

when added to the aqueous medium, perform an intermediate dilution in DMSO if a large

dilution factor is required.[9]
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Final Dilution:

Warm the required volume of cell culture medium in a 37°C water bath.[10]

While gently swirling the tube of warm medium, add the required volume of the MT-802
stock solution drop-wise to achieve the desired final concentration.[10] For example, to

make 10 mL of a 100 nM working solution from a 10 mM stock, add 1 µL of the stock

solution to 10 mL of medium (a 1:10,000 dilution, resulting in a final DMSO concentration

of 0.01%).

Mix the solution thoroughly by gentle inversion or pipetting. Do not vortex vigorously, as

this can cause foaming of the medium.

Immediate Use: Use the freshly prepared working solution immediately for your experiments

to ensure stability and potency.[5]

Visualizations
Mechanism of Action
The diagram below illustrates the PROTAC mechanism of MT-802, which hijacks the cell's

ubiquitin-proteasome system to induce targeted degradation of BTK.
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Caption: MT-802 forms a ternary complex with BTK and CRBN, leading to BTK degradation.

Experimental Workflow
This workflow outlines the key steps for preparing MT-802 solutions for experimental use.
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Preparation for Experiment
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Caption: Workflow for preparing MT-802 stock and working solutions from solid powder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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